Cas no 2172086-32-5 (methyl (1-oxo-1,4-thiazepan-1-ylidene)carbamoylformate)

• Product Name: methyl (1-oxo-1,4-thiazepan-1-ylidene)carbamoylformate
• CAS No: 2172086-32-5
• MF: C₈H₁₄N₂O₄S
• MW: 234.272760868073
• CID: 6362207
• PubChem ID: 165830392
• Update Time: 2025-10-12

methyl (1-oxo-1,4-thiazepan-1-ylidene)carbamoylformate Chemical and Physical Properties

Names and Identifiers

• methyl (1-oxo-1,4-thiazepan-1-ylidene)carbamoylformate
• methyl [(1-oxo-1,4-thiazepan-1-ylidene)carbamoyl]formate
• EN300-1645315
• 2172086-32-5

• Inchi： 1S/C8H14N2O4S/c1-14-8(12)7(11)10-15(13)5-2-3-9-4-6-15/h9H,2-6H2,1H3
• InChI Key： UTUFFVRDBUJHAS-UHFFFAOYSA-N
• SMILES： S1(CCNCCC1)(=NC(C(=O)OC)=O)=O

Computed Properties

• Exact Mass: 234.06742811g/mol
• Monoisotopic Mass: 234.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 93.2Ų

Additional information on methyl (1-oxo-1,4-thiazepan-1-ylidene)carbamoylformate

Introduction to Methyl (1-Oxo-1,4-thiazepan-1-ylidene)carbamoylformate (CAS No. 2172086-32-5)

Methyl (1-Oxo-1,4-thiazepan-1-ylidene)carbamoylformate, a compound with the chemical identifier CAS No. 2172086-32-5, has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of heterocyclic derivatives, specifically featuring a thiazepane core structure, which is known for its versatile biological activities. The unique arrangement of functional groups around the thiazepane ring imparts distinct chemical properties, making it a valuable scaffold for drug discovery and development.

The molecular structure of methyl (1-Oxo-1,4-thiazepan-1-ylidene)carbamoylformate consists of a carbamoylformate moiety attached to a 1-oxo-thiazepan-1-ylidene unit. This configuration suggests potential applications in the synthesis of novel therapeutic agents, particularly those targeting neurological and cardiovascular disorders. The presence of both carbonyl and azomethine functionalities provides multiple sites for further chemical modification, enabling the development of a diverse array of derivatives with tailored pharmacological profiles.

In recent years, there has been growing interest in thiazepane derivatives due to their demonstrated efficacy in various preclinical studies. For instance, researchers have explored the pharmacological potential of thiazepane-based compounds in modulating enzyme activity and receptor binding. Specifically, studies have highlighted the role of these derivatives in inhibiting enzymes such as carbonic anhydrase and monoamine oxidase, which are implicated in conditions like glaucoma and depression, respectively.

The synthesis of methyl (1-Oxo-1,4-thiazepan-1-ylidene)carbamoylformate involves a series of well-established organic reactions, including condensation and cyclization processes. The use of this compound as an intermediate has been reported in several synthetic pathways leading to more complex molecules. Advanced techniques such as computational chemistry have been employed to optimize reaction conditions and predict the structural properties of derived compounds. These efforts have led to the identification of novel analogs with enhanced biological activity and improved pharmacokinetic properties.

One notable application of methyl (1-Oxo-1,4-thiazepan-1-ylidene)carbamoylformate is in the development of potential antiviral agents. The thiazepane core has been shown to exhibit inhibitory effects against certain viral proteases, making it a promising candidate for further investigation. Additionally, its structural motif is reminiscent of natural products known for their antimicrobial properties, suggesting potential utility in combating resistant bacterial strains.

The compound's stability under various conditions has also been a subject of interest. Studies have demonstrated that methyl (1-Oxo-1,4-thiazepan-1-ylidene)carbamoylformate maintains its integrity under controlled temperatures and pH levels, which is crucial for its practical application in pharmaceutical formulations. Furthermore, its solubility profile has been optimized through structural modifications to enhance bioavailability and therapeutic efficacy.

Recent advancements in medicinal chemistry have leveraged the versatility of thiazepane derivatives like methyl (1-Oxo-1,4-thiazepan-1-ylidene)carbamoylformate in designing targeted therapies. By integrating knowledge from structural biology and pharmacophores modeling, researchers have been able to develop compounds that interact selectively with disease-causing targets. This approach has led to the discovery of several lead candidates that are currently undergoing preclinical evaluation.

The role of computational methods in drug discovery cannot be overstated. Molecular docking simulations have been instrumental in predicting the binding affinity of methyl (1-Oxo-1,4-thiazepan-1-ylidene)carbamoylformate and its derivatives to biological targets. These simulations provide insights into the molecular interactions that govern drug-receptor binding, aiding in the rational design of next-generation therapeutics.

In conclusion, methyl (1-Oxo-1,4-thiazepan-1-ylidene)carbamoylformate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Ongoing research continues to uncover new possibilities for this compound and its derivatives across various medical disciplines. As our understanding of molecular interactions deepens, so too does our ability to harness the full potential of heterocyclic compounds like thiazepanes in addressing complex diseases.